Cas no 62227-66-1 (3,5-Cyclohexadiene-1,2-dione, 4-(1-methylethyl)-5-(4-morpholinyl)-)

• Product name: 3,5-Cyclohexadiene-1,2-dione, 4-(1-methylethyl)-5-(4-morpholinyl)-
• CAS No: 62227-66-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 453459
• PubChem ID: 71388567

3,5-Cyclohexadiene-1,2-dione, 4-(1-methylethyl)-5-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione, 4-(1-methylethyl)-5-(4-morpholinyl)-
• 4-morpholin-4-yl-5-propan-2-ylcyclohexa-3,5-diene-1,2-dione
• DTXSID20810628
• 62227-66-1
• 4-(Morpholin-4-yl)-5-(propan-2-yl)cyclohexa-3,5-diene-1,2-dione

• Inchi： InChI=1S/C13H17NO3/c1-9(2)10-7-12(15)13(16)8-11(10)14-3-5-17-6-4-14/h7-9H,3-6H2,1-2H3
• InChI Key： OMCDPJKFOYZXAJ-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=O)C(=O)C=C1N2CCOCC2

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 46.61